Cas no 130906-06-8 (1-oxa-7-azaspiro[3.4]octane)

• Product name: 1-oxa-7-azaspiro[3.4]octane
• CAS No: 130906-06-8
• MF: C₆H₁₁NO
• MW: 113.15764
• MDL: MFCD23702014
• CID: 1025638
• PubChem ID: 54759147

1-oxa-7-azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-azaspiro[3.4]octane
• 1-oxa-6-azaspiro[3,4]octane
• 1-OXA-6-AZASPIRO[3.4]OCTANE OXALIC ACID SALT
• 1-Oxa-6-azaspiro[3.4]octa...
• 1-Oxa-6-azaspiro[3.4]octane oxalate - O5948
• 1-oxa-7-azaspiro[3.4]octane
• 1-Oxa-6-aza-spiro[3.4]octane
• HCYLFYASAYLVBO-UHFFFAOYSA-N
• 1-Oxa-6-azaspiro[3.4]octane 95+%
• 130906-06-8
• DTXSID10716721
• AKOS015910138
• EN300-1600724
• CS-0183401
• DB-003197
• SCHEMBL14879924
• MFCD18325163
• MFCD30803811
• SY345395
• PB16773
• AS-32721
• W-205330
• AM20020015
• SY027600

• MDL： MFCD23702014
• Inchi： InChI=1S/C6H11NO/c1-3-7-5-6(1)2-4-8-6/h7H,1-5H2
• InChI Key： HCYLFYASAYLVBO-UHFFFAOYSA-N
• SMILES： C1CNCC12CCO2

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: -0.2

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 186.4±13.0 ºC (760 Torr),
• Flash Point: 62.6±9.3 ºC,
• Solubility: Soluble (437 g/l) (25 º C),